Cas no 84100-47-0 (alpha-Cyclopropyl-4-ethylbenzyl alcohol)

• Product name: alpha-Cyclopropyl-4-ethylbenzyl alcohol
• CAS No: 84100-47-0
• MF: C₁₂H₁₆O
• MW: 176.25484
• CID: 731682
• PubChem ID: 590566

alpha-Cyclopropyl-4-ethylbenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• alpha-Cyclopropyl-4-ethylbenzyl alcohol
• cyclopropyl-(4-ethylphenyl)methanol
• Α-CYCLOPROPYL-4-ETHYLBENZYL ALCOHOL
• NS00059436
• Benzenemethanol, .alpha.-cyclopropyl-4-ethyl-
• SCHEMBL20202578
• QAJOIUSWRDELCI-UHFFFAOYSA-N
• Cyclopropyl 4-ethylphenyl carbinol
• DTXSID701004381
• 84100-47-0
• Cyclopropyl(4-ethylphenyl)methanol #
• Cyclopropyl(4-ethylphenyl)methanol
• EINECS 282-126-8

• Inchi： InChI=1S/C12H16O/c1-2-9-3-5-10(6-4-9)12(13)11-7-8-11/h3-6,11-13H,2,7-8H2,1H3
• InChI Key： QAJOIUSWRDELCI-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(C=C1)C(C2CC2)O

Computed Properties

• Exact Mass: 176.120115
• Monoisotopic Mass: 176.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.6

Experimental Properties

• Density: 1.083
• Boiling Point: 288.2°C at 760 mmHg
• Flash Point: 124.4°C
• Refractive Index: 1.579